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Compound of Interest

Compound Name: HIV-1 inhibitor-28

Cat. No.: B12407477

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of HIV-
1 inhibitor-28 (also known as compound 14j2), a potent and selective non-nucleoside reverse
transcriptase inhibitor (NNRTI). Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Compound Information

HIV-1 inhibitor-28 is a highly potent and selective inhibitor of the wild-type (WT) HIV-1 strain. It
functions by targeting the HIV-1 reverse transcriptase (RT), a critical enzyme in the viral
replication cycle. Its low cytotoxicity makes it a valuable tool for in vitro studies of HIV-1
replication and for the development of new antiretroviral therapies.

Quantitative Data Summary

The key properties of HIV-1 inhibitor-28 are summarized in the table below for easy reference.
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Property Value Reference(s)

HIV-1 inhibitor-28 (compound

Compound Name 14i2) [1]

CAS Number 2642218-07-1 [21[31[4]
Molecular Formula C26H32N603S [21[3][4]
Molecular Weight 508.64 g/mol [2][3][4]

_ _ Non-Nucleoside Reverse
Mechanism of Action ) o [1]
Transcriptase Inhibitor (NNRTI)

ECso (WT HIV-1) 58 nM [11[4]
ICso (WT HIV-1 RT) 3.37 uM [1][4]
CCso (MT-4 cells) 38.6 uM [1][4]

Experimental Protocols

The following protocol details the recommended procedure for preparing a 10 mM primary

stock solution of HIV-1 inhibitor-28. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials and Equipment

HIV-1 inhibitor-28 powder

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade
Calibrated analytical balance

Sterile, amber, polypropylene or glass vials

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM Primary Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution, a common starting
concentration for in vitro assays.

Calculation:

To prepare a 10 mM stock solution, the required mass of the compound can be calculated
using the following formula:

Mass (mg) = Molarity (mM) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 0.001 L x 508.64 g/mol = 5.09 mg

Step-by-Step Procedure:

e Weighing: Carefully weigh out the calculated amount (e.g., 5.09 mg) of HIV-1 inhibitor-28
powder using an analytical balance.

e Solubilization: Transfer the powder to a sterile vial. Add the desired volume of anhydrous
DMSO (e.g., 1 mL) to the vial.
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» Mixing: Cap the vial securely and vortex thoroughly for several minutes until the compound is
completely dissolved. A brief, gentle warming in a 37°C water bath can be used to aid
dissolution if necessary, but avoid overheating.

 Verification: Visually inspect the solution to ensure there are no undissolved particulates. The
solution should be clear.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the primary
stock solution into smaller, single-use volumes (e.g., 20 yL) in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C in the dark. Properly stored, the DMSO stock
solution should be stable for an extended period.

Preparation of Working Solutions

For cell-based assays, the primary DMSO stock solution must be further diluted to the final
desired concentration in the appropriate cell culture medium.

Important Considerations:

o The final concentration of DMSO in the cell culture medium should be kept to a minimum
(typically < 0.5%) to avoid solvent-induced cytotoxicity or off-target effects.

o Prepare working solutions fresh for each experiment by performing serial dilutions from the
primary stock.

e Due to the improved water solubility of this compound, precipitation in aqueous media is less
likely but should still be monitored.[1]

Visualized Workflows

The following diagrams illustrate the key workflows for preparing and using HIV-1 inhibitor-28
solutions.
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Caption: Workflow for preparing stock and working solutions.
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Caption: Mechanism of action of HIV-1 Inhibitor-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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